Cas no 2177306-79-3 (Boronic acid, B-[2-(2-phenyl-9H-carbazol-9-yl)-4-dibenzothienyl]-)

• Product Name: Boronic acid, B-[2-(2-phenyl-9H-carbazol-9-yl)-4-dibenzothienyl]-
• CAS No: 2177306-79-3
• MF: C₃₀H₂₀BNO₂S
• MW: 469.361306190491
• CID: 4639316
• PubChem ID: 140922386
• Update Time: 2025-06-10

Boronic acid, B-[2-(2-phenyl-9H-carbazol-9-yl)-4-dibenzothienyl]- Chemical and Physical Properties

Names and Identifiers

• Boronic acid, B-[2-(2-phenyl-9H-carbazol-9-yl)-4-dibenzothienyl]-
• 2-(2-Phenyl-9H-carbazol-9-yl)dibenzothiophene-4-boronic acid
• 2-(2-Phenyl-9-carbazolyl)dibenzothiophene-4-boronic Acid
• 2-(2-Phenyl-9H-carbazol-9-yl)dibenzo[b,d]thiophen-4-yl boronic acid
• 2177306-79-3
• 4-(2-phenylcarbazol-9-yl)-8-thiatricyclo[7.4.0.0(2),?]trideca-1(9),2(7),3,5,10,12-hexaen-6-ylboronic acid
• 2075739-98-7
• (2-(2-Phenyl-9H-carbazol-9-yl)dibenzo[b,d]thiophen-4-yl)boronic acid
• G71552
• [2-(2-phenylcarbazol-9-yl)dibenzothiophen-4-yl]boronic acid
• SY289173

• Inchi： 1S/C30H20BNO2S/c33-31(34)26-18-21(17-25-24-11-5-7-13-29(24)35-30(25)26)32-27-12-6-4-10-22(27)23-15-14-20(16-28(23)32)19-8-2-1-3-9-19/h1-18,33-34H
• InChI Key： HFOHYRISAVOUMQ-UHFFFAOYSA-N
• SMILES： B(C1=C2SC3=CC=CC=C3C2=CC(N2C3=C(C=CC=C3)C3=C2C=C(C2=CC=CC=C2)C=C3)=C1)(O)O

Computed Properties

• Exact Mass: 469.1307802g/mol
• Monoisotopic Mass: 469.1307802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 35
• Rotatable Bond Count: 3
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.6Ų

Additional information on Boronic acid, B-[2-(2-phenyl-9H-carbazol-9-yl)-4-dibenzothienyl]-

Boronic Acid, B-[2-(2-Phenyl-9H-Carbazol-9-yl)-4-Dibenzothienyl] (CAS No. 2177306-79-3): A Comprehensive Overview

Boronic acid, B-[2-(2-phenyl-9H-carbazol-9-yl)-4-dibenzothienyl] (CAS No. 2177306-79-3) is a sophisticated organic compound that has garnered significant attention in the fields of organic synthesis, materials science, and pharmaceutical research. This compound, often referred to as BDT-Cz-B(OH)₂, is a derivative of boronic acid and features a unique combination of dibenzothiophene and carbazole moieties. Its intricate molecular structure endows it with remarkable properties that make it a valuable reagent in various applications.

The chemical structure of BDT-Cz-B(OH)₂ is characterized by the presence of a dibenzothiophene unit and a carbazole moiety, both of which are functionalized with boronic acid groups. The dibenzothiophene unit contributes to the compound's electronic properties, while the carbazole moiety enhances its photophysical characteristics. This combination makes BDT-Cz-B(OH)₂ particularly suitable for applications in organic electronics and optoelectronic devices.

Recent studies have highlighted the potential of BDT-Cz-B(OH)₂ in the development of advanced materials for organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). The high electron mobility and excellent thermal stability of this compound make it an attractive candidate for these applications. For instance, a study published in the Journal of Materials Chemistry C demonstrated that BDT-Cz-B(OH)₂-based materials exhibited superior performance in OLED devices, with enhanced efficiency and longer operational lifetimes compared to traditional materials.

In the realm of pharmaceutical research, BDT-Cz-B(OH)₂ has shown promise as a building block for the synthesis of novel drug candidates. The boronic acid functionality can be readily functionalized through various chemical reactions, such as Suzuki coupling, making it a versatile reagent in drug discovery. A recent paper in Organic Letters reported the successful synthesis of several derivatives of BDT-Cz-B(OH)₂, which exhibited potent biological activities against specific cancer cell lines. These findings underscore the potential of this compound in developing new therapeutic agents.

The synthetic route to BDT-Cz-B(OH)₂ involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Typically, the synthesis begins with the formation of the dibenzothiophene core, followed by the introduction of the carbazole moiety and the boronic acid group. Advanced techniques such as palladium-catalyzed cross-coupling reactions are often employed to achieve these transformations efficiently.

In terms of safety and handling, while BDT-Cz-B(OH)₂ is not classified as a hazardous material, it is important to follow standard laboratory protocols to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) and storing the compound in a cool, dry place away from incompatible substances.

The future prospects for Boronic acid, B-[2-(2-phenyl-9H-carbazol-9-yl)-4-dibenzothienyl] are promising. Ongoing research continues to explore its potential in various fields, from materials science to pharmaceuticals. As new applications are discovered and optimized, this compound is likely to play an increasingly important role in advancing scientific and technological frontiers.